Cas no 3438-46-8 (4-Methylpyrimidine)

4-Methylpyrimidine structure
4-Methylpyrimidine structure
Product Name:4-Methylpyrimidine
CAS No:3438-46-8
MF:C5H6N2
MW:94.1145405769348
MDL:MFCD00006115
CID:44161
PubChem ID:87572425
Update Time:2025-04-18

4-Methylpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Methylpyrimidine
    • 4-Methyl-pyrimidine
    • 3-methylpyrimidine
    • 4-Me-pyrimidine
    • 6-methylpyrimidine
    • Pyrimidine,4-methyl
    • EINECS 222-344-2
    • BP-20350
    • InChI=1/C5H6N2/c1-5-2-3-6-4-7-5/h2-4H,1H
    • BCP32213
    • CS-M0723
    • PB17038
    • Q63409545
    • NS00014403
    • FT-0619107
    • EN300-73342
    • 3438-46-8
    • AM9947
    • Pyrimidine, 4-methyl-
    • 4-Methyl Pyrimidine
    • A6058
    • Q-101884
    • MFCD00006115
    • UNII-3D1R4OMX4N
    • AKOS005146203
    • 3D1R4OMX4N
    • SY009308
    • M0356
    • DTXSID5063027
    • F0001-1003
    • 4-Methylpyrimidine, 97%
    • STL555386
    • DTXCID0038837
    • BBL101590
    • Pyrimidine, 4methyl
    • DB-003971
    • FM08917
    • MDL： MFCD00006115
    • Inchi： 1S/C5H6N2/c1-5-2-3-6-4-7-5/h2-4H,1H3
    • InChI Key： LVILGAOSPDLNRM-UHFFFAOYSA-N
    • SMILES： N1C=NC=CC=1C
    • BRN： 105781

Computed Properties

  • Exact Mass: 94.05310
  • Monoisotopic Mass: 94.053098
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 54
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Color/Form: Colorless to Yellow Liquid
  • Density: 1.031 g/mL at 25 °C(lit.)
  • Melting Point: 32°C
  • Boiling Point: 141-142 °C(lit.)
  • Flash Point: Fahrenheit: 104 ° f
    Celsius: 40 ° c
  • Refractive Index: n20/D 1.496(lit.)
  • Water Partition Coefficient: miscible
  • PSA: 25.78000
  • LogP: 0.78500
  • Solubility: Fully mixable

4-Methylpyrimidine Security Information

4-Methylpyrimidine Customs Data

  • HS CODE：29335995
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Methylpyrimidine Pricemore >>

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4-Methylpyrimidine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3438-46-8)4-甲基嘧啶
Order Number:LE1685241
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3438-46-8)4-Methylpyrimidine
Order Number:A1204212
Stock Status:in Stock
Quantity:250.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:52
Price ($):203.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:3438-46-8)4-Methylpyrimidine
Order Number:1685241
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:22
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3438-46-8)4-甲基嘧啶
LE1685241
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:3438-46-8)4-Methylpyrimidine
A1204212
Purity:99%
Quantity:250.0g
Price ($):203.0
Email